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Compound of Interest

Compound Name: Z-Veid-fmk

Cat. No.: B12055159

Essential Safety and Handling Guide for Z-Veid-
fmk

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for
the handling of Z-Veid-fmk, a selective and irreversible caspase-6 peptide inhibitor. Adherence
to these protocols is crucial for ensuring laboratory safety and maintaining the integrity of
experimental outcomes.

Core Safety and Handling Information

Z-Veid-fmk is a cell-permeable fluoromethyl ketone (FMK)-derivatized peptide that acts as an
effective irreversible caspase inhibitor. While a specific Safety Data Sheet (SDS) for Z-Veid-
fmk is not readily available, data for the closely related pan-caspase inhibitor Z-VAD-FMK
indicates that it is not classified as a hazardous substance.[1] However, standard laboratory
precautions should always be observed.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety.
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PPE Category Item Specification

) Nitrile gloves are
Hand Protection Gloves

recommended.
] Safety glasses with side
Eye Protection Safety Glasses )
shields should be worn.
Body Protection Lab Coat A standard lab coat is required.

Storage and Stability

Proper storage is critical to maintain the efficacy of Z-Veid-fmk.

Storage .
Form Duration Notes
Temperature
Lyophilized -20°C Up to 36 months Keep desiccated.[2]
Aliquot to avoid
In Solution (DMSO) -20°C Up to 1 month multiple freeze/thaw
cycles.[2]
Store under nitrogen,
In Solution (DMSO) -80°C Up to 6 months away from moisture.

[3]

Experimental Protocols
Reconstitution of Z-Veid-fmk

Z-Veid-fmk is typically supplied in a lyophilized form and should be reconstituted in dimethyl
sulfoxide (DMSO) to create a stock solution.

Materials:
e Lyophilized Z-Veid-fmk

e Anhydrous DMSO
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 Sterile microcentrifuge tubes
Procedure:
 Briefly centrifuge the vial of lyophilized Z-Veid-fmk to ensure the powder is at the bottom.

o Add the appropriate volume of DMSO to achieve the desired stock solution concentration
(e.g., 10 mM).

» Vortex gently to fully dissolve the peptide.

 Aliquot the stock solution into single-use microcentrifuge tubes to avoid repeated freeze-

thaw cycles.
o Store the aliquots at -20°C or -80°C as indicated in the table above.

Typical Experimental Concentrations

The optimal concentration of Z-Veid-fmk should be determined experimentally for each specific
cell line and experimental condition.

Application Concentration Range
In Vitro Cell-Based Assays 10 uM - 100 pM
In Vivo Studies Varies by application and animal model

For in vivo applications, it is recommended to keep the final concentration of DMSO below 2%

to avoid toxicity.[3]

Operational and Disposal Plans
Spill Response

In the event of a spill, follow these steps:
o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure adequate ventilation in the area.
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o Contain: Use an absorbent material to contain the spill.
o Clean: Wearing appropriate PPE, clean the spill area with a suitable laboratory disinfectant.
» Dispose: Dispose of all contaminated materials as chemical waste.

Disposal

Dispose of unused Z-Veid-fmk and any contaminated materials in accordance with local, state,
and federal regulations for non-hazardous chemical waste. If dissolved in DMSO, it should be
treated as a chemical waste product.

Visualizing Experimental Processes
Experimental Workflow for Z-Veid-fmk Handling
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Experimental Workflow for Handling Z-Veid-fmk
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Caption: A flowchart outlining the key steps for the safe handling and use of Z-Veid-fmk in a
laboratory setting.

Mechanism of Action: Caspase-6 Inhibition

Mechanism of Action: Z-Veid-fmk Inhibition of Caspase-6
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Caption: Diagram illustrating how Z-Veid-fmk irreversibly binds to and inhibits active caspase-
6, thereby blocking downstream apoptotic events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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